Cas no 61133-44-6 (Ethanamine, 2-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy]-)

• Product Name: Ethanamine, 2-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy]-
• CAS No: 61133-44-6
• MF: C₁₅H₁₂ClF₃N₂O₄
• MW: 376.714993476868
• CID: 491073
• PubChem ID: 71399118
• Update Time: 2025-04-19

Ethanamine, 2-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy]-
• 2-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy]ethanamine
• 2-{5-[2-Chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy}ethan-1-amine
• DTXSID20820500
• 61133-44-6

• Inchi： 1S/C15H12ClF3N2O4/c16-11-7-9(15(17,18)19)1-4-13(11)25-10-2-3-12(21(22)23)14(8-10)24-6-5-20/h1-4,7-8H,5-6,20H2
• InChI Key： XZNXMCOFYQUXOS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1=CC=C(C(=C1)OCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 376.04386
• Monoisotopic Mass: 376.0437690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 87.62